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Compound of Interest

Compound Name: Furegrelate Sodium

Cat. No.: B1260747

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Furegrelate Sodium stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to these
guidelines is crucial for ensuring the accuracy, reproducibility, and safety of experiments
involving this compound.

Introduction

Furegrelate Sodium (CAS No. 85666-17-7) is a potent and selective inhibitor of thromboxane
A2 synthase.[1][2] It is widely used in research to investigate the role of thromboxanes in
various physiological and pathological processes, including platelet aggregation and
vasoconstriction.[1][3] Accurate preparation of stock solutions is the first critical step for
obtaining reliable and consistent experimental results. DMSO is a common solvent for
dissolving Furegrelate Sodium due to its high solubilizing capacity for many organic
compounds.[3][4]

Physicochemical and Safety Data

A summary of the key quantitative data for Furegrelate Sodium and DMSO is presented in the
table below.
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Dimethyl Sulfoxide

Property Furegrelate Sodium

(DMSO)
CAS Number 85666-17-7 67-68-5
Molecular Formula Ci1sH10NNaOs C2HeOS
Molecular Weight 275.23 g/mol [5][6][7] 78.13 g/mol

White to off-white crystalline

Appearance
PP solid[8]

Clear, colorless liquid

o 13 - 21 mg/mL (may require
Solubility in DMSO o )
sonication and warming)[4][6]

Miscible

-20°C, sealed, away from
Storage (Powder) moisture{5][6]

Room temperature, in a dry,

well-ventilated area[8]

-20°C (1 month) or -80°C (6

Storage (Stock Solution) o
months) in aliquots[5][6]

Not applicable

Harmful if swallowed. Avoid

Safety Precautions ]
dust formation.[1][5]

Combustible liquid. Readily
absorbed through the skin.[8]

Experimental Protocol: Preparation of a 10 mM
Furegrelate Sodium Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of Furegrelate Sodium in

DMSO.

3.1. Materials and Equipment

Furegrelate Sodium powder

Anhydrous/molecular sieve-dried DMSO

Analytical balance

Microcentrifuge tubes or amber glass vials
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o Pipettes and sterile, filtered pipette tips
o Vortex mixer
o (Optional) Sonicator water bath

3.2. Safety Precautions

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves (butyl rubber gloves are recommended for handling DMSO).

[2]

Avoid inhalation of Furegrelate Sodium powder and DMSO vapors.[1][8]

Prevent contact with skin and eyes. In case of contact, rinse immediately and thoroughly with
water.[1][5]

DMSO can facilitate the absorption of other chemicals through the skin; handle with extra
caution.[8]

3.3. Step-by-Step Procedure
o Calculate the required mass of Furegrelate Sodium:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
» Mass (mg) = 0.010 mol/L * 0.001 L * 275.23 g/mol * 1000 mg/g = 2.75 mg
o Weigh Furegrelate Sodium:

o Carefully weigh out 2.75 mg of Furegrelate Sodium powder using an analytical balance
and place it into a sterile microcentrifuge tube or amber glass vial.

» Add DMSO:
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o Add 1 mL of anhydrous DMSO to the tube containing the Furegrelate Sodium powder.

o Dissolve the Compound:
o Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.
o Visually inspect the solution to ensure that all the solid has dissolved.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes. Gentle warming (up to 60°C) can also aid in dissolution.[6]

o Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5][6]

Diagrams

Experimental Workflow for Furegrelate Sodium Stock Solution Preparation
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Figure 1. Workflow for Furegrelate Sodium Stock Solution Preparation
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Caption: Workflow for Furegrelate Sodium Stock Solution Preparation.
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Signaling Pathway Inhibition by Furegrelate
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Figure 2. Mechanism of Action of Furegrelate
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Caption: Mechanism of Action of Furegrelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Furegrelate Sodium
Stock Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260747#how-to-prepare-furegrelate-sodium-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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